Cas no 2411335-71-0 (Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate)

• Product Name: Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate
• CAS No: 2411335-71-0
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 5357434
• PubChem ID: 146099541
• Update Time: 2025-06-08

Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• Z4097795233
• methyl (2E)-4-{4-[(3-methylquinolin-8-yl)sulfonyl]piperazin-1-yl}-4-oxobut-2-enoate
• Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate

• Inchi： 1S/C19H21N3O5S/c1-14-12-15-4-3-5-16(19(15)20-13-14)28(25,26)22-10-8-21(9-11-22)17(23)6-7-18(24)27-2/h3-7,12-13H,8-11H2,1-2H3/b7-6+
• InChI Key： HNJXSZOXDPYQMZ-VOTSOKGWSA-N
• SMILES： S(C1=CC=CC2=CC(C)=CN=C12)(N1CCN(C(/C=C/C(=O)OC)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 710
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate

Recent Advances in the Study of Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate (CAS: 2411335-71-0)

Recent studies have highlighted the significance of Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate (CAS: 2411335-71-0) in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has emerged as a promising candidate for various therapeutic applications. The integration of a quinoline moiety with a sulfonylpiperazine group and an α,β-unsaturated ester functionality endows this molecule with distinct pharmacological properties, making it a subject of intense research.

The primary focus of recent investigations has been on the compound's potential as a kinase inhibitor, particularly targeting pathways involved in cancer and inflammatory diseases. In vitro studies have demonstrated its ability to selectively inhibit specific kinases, such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. The compound's mechanism of action involves binding to the ATP-binding site of these kinases, thereby disrupting downstream signaling cascades. These findings have been corroborated by molecular docking simulations and X-ray crystallography studies, which provide detailed insights into the binding interactions.

In addition to its kinase inhibitory activity, Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate has shown promise in modulating immune responses. Preclinical studies in animal models of autoimmune diseases have revealed its efficacy in reducing inflammation and tissue damage. The compound's ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, underscores its potential as an immunomodulatory agent. These effects are believed to be mediated through the inhibition of NF-κB signaling, a key pathway in immune regulation.

Recent advancements in synthetic chemistry have also facilitated the development of more efficient routes for the synthesis of this compound. Novel methodologies involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have significantly improved yields and reduced reaction times. These improvements are critical for scaling up production and enabling further pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have identified key structural modifications that enhance the compound's potency and selectivity, paving the way for the design of next-generation derivatives.

Despite these promising findings, challenges remain in the clinical translation of Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its safety profile in advanced preclinical models. Collaborative efforts between academia and industry are expected to accelerate the development of this compound as a viable therapeutic agent.

In conclusion, Methyl (E)-4-[4-(3-methylquinolin-8-yl)sulfonylpiperazin-1-yl]-4-oxobut-2-enoate represents a compelling example of how chemical biology can drive the discovery of novel therapeutics. Its multifaceted pharmacological activities and the ongoing advancements in its synthesis and optimization highlight its potential to address unmet medical needs. Future research will undoubtedly shed more light on its therapeutic applications and further solidify its position in the field of medicinal chemistry.